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Compound of Interest

Compound Name: Decyl oleate

CAS No.: 3687-46-5

Cat. No.: B1235305

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Decyl oleate. Adherence to these procedures is

vital for ensuring personal safety and proper environmental management.

Decyl oleate is not classified as a hazardous substance under most regulations; however,

prolonged exposure may cause mild irritation to the skin and eyes.[1][2] Therefore, following

good industrial hygiene and safety practices is essential.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Decyl oleate. While some sources suggest no specific PPE is required under normal use

conditions, it is best practice in a laboratory environment to always wear a minimum level of

protection.[3]
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Protection Type Equipment
Standard/Specificati

on
Notes

Eye/Face Protection

Tightly fitting safety

goggles or safety

glasses with side-

shields

EN 166 (EU) or

NIOSH (US)

Recommended,

especially when there

is a risk of splashing.

[3][4] Standard

prescription glasses

are not a substitute.[5]

Hand Protection
Chemical resistant

gloves
BS EN ISO 374

Inspect gloves for

integrity before use.[6]

Recommended for

prolonged or repeated

contact.[3]

Skin & Body

Protection

Laboratory coat,

overalls, and closed-

toe shoes

EN ISO 20345:2022

(for footwear)

A standard lab coat is

suitable for general

use.[5] Wear

protective clothing for

excessive exposure.

[3] Clothing should

cover the legs.[5]

Respiratory Protection Not generally required N/A

Use in a well-

ventilated area.[6][7] If

ventilation is

inadequate, or if

irritation is

experienced, a full-

face respirator may be

necessary.[4][6][7]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Precaution:

Ventilation: Always handle Decyl oleate in a well-ventilated area. Local exhaust ventilation is

recommended to minimize exposure to vapors or mists.[7][8]
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Hygiene: Ensure an eyewash station and safety shower are readily accessible.[1]

Review SDS: Before starting any work, review the Safety Data Sheet (SDS) for Decyl
oleate.

Don PPE: Put on the appropriate PPE as detailed in the table above.

2. Handling the Chemical:

Avoid Contact: Prevent direct contact with skin and eyes.[6][9]

General Hygiene: Do not eat, drink, or smoke in the designated work area.[3][7] Wash hands

thoroughly with soap and water after handling and before breaks.[1][7]

Container Management: Keep the container tightly closed when not in use to prevent

contamination and potential spills.[1][9]

3. Accidental Spill Management:

Evacuate: If a significant spill occurs, evacuate unnecessary personnel from the area.[1]

Ventilate: Ensure the area is well-ventilated.[10]

Containment: Prevent the spill from entering drains, sewers, or public waters using dikes or

absorbent materials.[1][9]

Cleanup:

Equip cleanup crew with proper PPE.[1]

Absorb the spill with an inert material such as sand, diatomaceous earth, or universal

binder.[3][9][10]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for disposal.[6]

Clean the contaminated area with plenty of water.[3]
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Storage and Disposal Plans
Storage:

Store containers in a cool, dry, and well-ventilated location.[1][3]

Keep away from direct sunlight and extreme temperatures.[1]

Store separately from incompatible materials such as strong acids, strong bases, and strong

oxidizing agents.[1]

Disposal:

Waste Product: Dispose of waste Decyl oleate through a licensed hazardous-waste disposal

contractor.[3][8] Do not discharge into sewers or the environment.[6][9] Waste incineration

may be a suitable disposal method, subject to local regulations.[9]

Contaminated Packaging: Completely emptied containers can be recycled.[7] If

contaminated, the packaging must be treated as hazardous waste and disposed of in the

same manner as the substance itself.[6][7]

Regulations: All disposal activities must be in accordance with local, regional, and national

regulations.[1]
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Caption: Workflow for the safe handling of Decyl oleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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